Cas no 852372-93-1 (methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate)

• Product Name: methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate
• CAS No: 852372-93-1
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 6047493
• PubChem ID: 6619983
• Update Time: 2025-10-28

methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate
• methyl 2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)propanoate
• Propanoic acid, 2-[(3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thio]-, methyl ester
• MLS000419384
• methyl 2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]propanoate
• CHEMBL1391987
• HMS1389H10
• ChemDiv2_007204
• HMS3380J08
• AKOS024595102
• F0676-0107
• AB00601297-02
• SR-01000135277-1
• SMR000320101
• 852372-93-1
• IDI1_005919
• HMS2597B10
• CCG-31728
• methyl 2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)propanoate
• SR-01000135277

• Inchi： 1S/C15H14N4O2S/c1-10(15(20)21-2)22-13-9-8-12-16-17-14(19(12)18-13)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： QNMJCKHWZZLQRN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1=NN2C(C3=CC=CC=C3)=NN=C2C=C1)C

Computed Properties

• Exact Mass: 314.08374688g/mol
• Monoisotopic Mass: 314.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: -0.75±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate

Research Brief on Methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate (CAS: 852372-93-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds, particularly those containing triazolopyridazine scaffolds. Among these, methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate (CAS: 852372-93-1) has emerged as a promising candidate for further investigation due to its unique structural features and potential pharmacological applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate, belongs to a class of sulfur-containing heterocycles that have demonstrated diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored its synthesis via multi-step organic reactions, with particular emphasis on optimizing yield and purity. The incorporation of the sulfanylpropanoate moiety is believed to enhance the compound's bioavailability and interaction with biological targets, making it a subject of interest in drug discovery.

In vitro and in vivo studies have revealed that methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate exhibits notable inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the critical role of the triazolopyridazine core and the sulfanylpropanoate side chain in stabilizing these interactions. Such structural insights are invaluable for the rational design of derivatives with improved efficacy and selectivity.

Despite these promising findings, challenges remain in the development of methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on modifying the compound's structure to enhance its drug-like properties while retaining its biological activity. For example, researchers have explored the introduction of various substituents on the phenyl ring to modulate the compound's lipophilicity and solubility.

In conclusion, methyl 2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)propanoate represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable scaffold for the development of novel therapeutic agents. Future studies should prioritize the optimization of its pharmacological profile and the exploration of its potential in treating specific diseases, such as chronic inflammation and cancer. Continued collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.